Cas no 90534-46-6 (2-ethyl-6-methoxyphenol)

• Product Name: 2-ethyl-6-methoxyphenol
• CAS No: 90534-46-6
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD16997784
• CID: 1956674
• PubChem ID: 180594
• Update Time: 2025-07-19

2-ethyl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-6-methoxyphenol
• O10769
• UNII-L5S7PJR6D7
• AS-50067
• SCHEMBL9576160
• 2-METHOXY-6-ETHYLPHENOL
• Phenol, 2-ethyl-6-methoxy-
• L5S7PJR6D7
• 6-Ethyl-2-methoxyphenol
• DTXSID00920335
• AKOS024049866
• 6-Ethylguaiacol
• MB24092
• 3-ETHYL-2-HYDROXYANISOLE
• 90534-46-6
• RSZPVOABCKCPKY-UHFFFAOYSA-N
• DTXCID801349247

• MDL： MFCD16997784
• Inchi： 1S/C9H12O2/c1-3-7-5-4-6-8(11-2)9(7)10/h4-6,10H,3H2,1-2H3
• InChI Key： RSZPVOABCKCPKY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1O)CC

Computed Properties

• Exact Mass: 152.08373
• Monoisotopic Mass: 152.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.051
• Boiling Point: 233.2°C at 760 mmHg
• Flash Point: 91.9°C
• Refractive Index: 1.525

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-ethyl-6-methoxyphenol

Introduction to 2-ethyl-6-methoxyphenol (CAS No. 90534-46-6)

2-ethyl-6-methoxyphenol, identified by the Chemical Abstracts Service Number (CAS No.) 90534-46-6, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a phenolic structure with ethyl and methoxy substituents, exhibits a range of potential applications due to its unique chemical properties. The presence of these functional groups imparts both reactivity and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in drug development.

The molecular structure of 2-ethyl-6-methoxyphenol consists of a benzene ring substituted with an ethyl group at the 2-position and a methoxy group at the 6-position. This arrangement contributes to its distinct electronic and steric characteristics, influencing its interactions with biological targets. The phenolic hydroxyl group is particularly noteworthy, as it can participate in hydrogen bonding and other polar interactions, which are critical for molecular recognition processes in biological systems.

In recent years, there has been growing interest in phenolic compounds due to their reported bioactivities. 2-ethyl-6-methoxyphenol has been studied for its potential pharmacological effects, including anti-inflammatory, antioxidant, and antimicrobial properties. These attributes stem from the ability of the phenolic moiety to scavenge reactive oxygen species and modulate signaling pathways involved in inflammation. Preliminary studies have suggested that this compound may interact with various enzymes and receptors, warranting further investigation into its mechanism of action.

The synthesis of 2-ethyl-6-methoxyphenol can be achieved through multiple routes, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the methylation of 2-hydroxyethylbenzene followed by selective ethylation. Advances in catalytic methods have improved the efficiency of these reactions, reducing the need for harsh conditions and minimizing byproduct formation. Such improvements are crucial for industrial applications where cost-effectiveness and environmental impact are key considerations.

From a pharmaceutical perspective, the adaptability of 2-ethyl-6-methoxyphenol as a scaffold for drug discovery is promising. Its structural features allow for modifications at multiple positions, enabling the creation of derivatives with enhanced potency or selectivity. For instance, functionalization of the ethyl or methoxy groups could alter metabolic stability or bioavailability, while introducing additional substituents might improve binding affinity to therapeutic targets. Such modifications are often guided by computational modeling and high-throughput screening techniques.

The role of 2-ethyl-6-methoxyphenol in medicinal chemistry extends beyond simple intermediates. It has been explored as a precursor for more complex molecules, including those with potential applications in oncology and neurology. Research indicates that phenolic compounds can influence cellular processes by modulating enzyme activity or altering lipid profiles. In particular, derivatives of 2-ethyl-6-methoxyphenol have shown promise in preclinical models as inhibitors of kinases or other enzymes implicated in disease pathways.

Environmental considerations also play a significant role in the evaluation of 2-ethyl-6-methoxyphenol. Biodegradability studies have been conducted to assess its environmental footprint, with results indicating moderate persistence under certain conditions. Efforts to optimize synthetic routes have focused on reducing waste generation and employing greener solvents, aligning with broader trends toward sustainable chemistry practices. These efforts not only enhance safety but also contribute to cost savings through resource efficiency.

The analytical characterization of 2-ethyl-6-methoxyphenol relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into its molecular structure and purity profile. High-performance liquid chromatography (HPLC) is commonly used for purification and quantification purposes, ensuring that samples meet stringent quality standards for research or industrial use.

In conclusion,2-ethyl-6-methoxyphenol (CAS No. 90534-46-6) represents a compelling subject of study due to its structural versatility and potential bioactivities. Ongoing research continues to uncover new applications for this compound, from pharmaceutical development to sustainable chemical processes. As our understanding of its properties grows, so too does its relevance in addressing challenges across multiple scientific disciplines.